![molecular formula C8H13ClN2OS B1520368 N-(3-aminopropyl)thiophene-2-carboxamide hydrochloride CAS No. 1235440-89-7](/img/structure/B1520368.png)
N-(3-aminopropyl)thiophene-2-carboxamide hydrochloride
Overview
Description
“N-(3-aminopropyl)thiophene-2-carboxamide hydrochloride” is a chemical compound with the molecular formula C8H13ClN2OS and a molecular weight of 220.72 g/mol . It has gained significant attention in the field of chemistry and biology due to its potential applications in various scientific experiments.
Molecular Structure Analysis
The molecular structure of “this compound” consists of a thiophene ring attached to an amide group and an aminopropyl group .Physical And Chemical Properties Analysis
“this compound” is a solid compound with a molecular weight of 220.72 g/mol .Scientific Research Applications
Pharmacological Potential
- Thiophene derivatives have been identified as potent Src/Abl kinase inhibitors, showing excellent antiproliferative activity against both hematological and solid tumor cell lines. One compound demonstrated complete tumor regressions in a K562 xenograft model of chronic myelogenous leukemia (CML) with low toxicity, indicating potential for oncology applications (Lombardo et al., 2004).
- Novel thiophene derivatives have shown antiarrhythmic, serotonin antagonist, and antianxiety activities in pharmacological screenings, suggesting their potential as therapeutic agents for related conditions (Amr et al., 2010).
Chemical Synthesis and Material Science
- Thiophene derivatives have been used in the synthesis of various biologically active compounds, indicating their versatility in chemical synthesis. For example, the synthesis of heterocyclic carboxamides as potential antipsychotic agents highlighted the utility of thiophene derivatives in medicinal chemistry (Norman et al., 1996).
- The utility of 2-aminothiophene-3-carboxamide in the synthesis of biologically active, fused heterocyclic derivatives has been explored, demonstrating its potential in the development of new pharmaceutical agents (Wardakhan et al., 2005).
Antimicrobial and Anticancer Activities
- Thiophene-derived amido bis-nitrogen mustard compounds have been synthesized and evaluated for their antimicrobial and anticancer activities, showing efficacy against various microorganisms and cancer cell lines. This suggests a potential role in the development of new anticancer and antibiotic treatments (Tang et al., 2012).
Safety and Hazards
properties
IUPAC Name |
N-(3-aminopropyl)thiophene-2-carboxamide;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2OS.ClH/c9-4-2-5-10-8(11)7-3-1-6-12-7;/h1,3,6H,2,4-5,9H2,(H,10,11);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HMMAGUFCHIWSGZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C(=O)NCCCN.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13ClN2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.72 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1235440-89-7 | |
Record name | N-(3-aminopropyl)thiophene-2-carboxamide hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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